2-(4-bromophenyl)-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C14H11BrClNO/c15-11-7-5-10(6-8-11)9-14(18)17-13-4-2-1-3-12(13)16/h1-8H,9H2,(H,17,18)
• InChI Key: ZAWJBEHSIQKBGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CC2=CC=C(C=C2)Br)Cl
• Molecular Formula: C14H11BrClNO
• Molecular Weight: 324.60 g/mol

Description

2-(4-bromophenyl)-N-(2-chlorophenyl)acetamide is a chemical compound that belongs to the class of organic compounds known as acetamides. It involves the functional groups of bromophenyl and chlorophenyl attached to an acetamide moiety. This compound, like its analogs, is of interest in various fields of chemical research due to its structural features and potential applications.

Synthesis Analysis

The synthesis of similar compounds typically involves acylation reactions where an amine reacts with an acyl chloride or anhydride to form the acetamide. Reagents and conditions vary depending on the specific substituents and the desired product's purity and yield.

Molecular Structure Analysis

The molecular structure of compounds similar to 2-(4-bromophenyl)-N-(2-chlorophenyl)acetamide has been elucidated using X-ray crystallography. These studies reveal how halogen atoms influence the molecular conformation through intramolecular and intermolecular interactions, including hydrogen bonding and halogen bonding, which affect the overall molecular geometry and stability.

Chemical Reactions and Properties

Chemical reactions involving this class of compounds often include nucleophilic substitution, where the halogen acts as a leaving group, and further functionalization of the acetamide moiety. The presence of electron-withdrawing groups such as halogens can significantly affect the compound's reactivity.

Physical Properties Analysis

The physical properties, including melting points, boiling points, and solubility, are influenced by the molecular structure. Halogenated acetamides generally have higher melting and boiling points due to increased molecular weight and stronger intermolecular forces compared to their non-halogenated counterparts.

Chemical Properties Analysis

The chemical properties of halogenated acetamides like 2-(4-bromophenyl)-N-(2-chlorophenyl)acetamide are characterized by their reactivity towards nucleophilic and electrophilic agents. The electronic effects of the halogen substituents play a crucial role in determining the sites and rates of these reactions.

For references, please consult the following studies on similar compounds which provide insights into the aspects mentioned:

• Crystal structures analysis (Narayana et al., 2016).
• Chemical properties and synthesis (Jansukra et al., 2021).
• Molecular structure and intermolecular interactions analysis (Praveen et al., 2013).

Mechanism of Action

Mode of Action

The mode of action of 2-(4-bromophenyl)-N-(2-chlorophenyl)acetamide involves its interaction with its targets, leading to changes at the molecular level .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(4-bromophenyl)-N-(2-chlorophenyl)acetamide .

Safety and Hazards

As with any chemical compound, handling “2-(4-bromophenyl)-N-(2-chlorophenyl)acetamide” would require appropriate safety precautions. The specific hazards would depend on various factors, including its reactivity and the nature of any products formed during its use.

Future Directions

Future research could explore the synthesis of this compound, its reactivity, and potential applications. For example, it could be interesting to investigate whether this compound could serve as a precursor for the synthesis of biologically active compounds.